3,6,8-Trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
Catalog No.
S540972
CAS No.
28399-50-0
M.F
C19H14O6
M. Wt
338.3 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![3,6,8-Trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthr...](/img/structure-2d/800/S540972.png)
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CAS Number
28399-50-0
Product Name
3,6,8-Trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
IUPAC Name
3,6,8-trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione
Molecular Formula
C19H14O6
Molecular Weight
338.3 g/mol
InChI
InChI=1S/C19H14O6/c1-19(25)6-8-5-11(21)15-16(13(8)12(22)7-19)17(23)9-3-2-4-10(20)14(9)18(15)24/h2-5,20-21,25H,6-7H2,1H3
InChI Key
JJOLHRYZQSDLSA-UHFFFAOYSA-N
SMILES
CC1(CC2=CC(=C3C(=C2C(=O)C1)C(=O)C4=C(C3=O)C(=CC=C4)O)O)O
Solubility
Soluble in DMSO
Synonyms
Rabelomycin;
Canonical SMILES
CC1(CC2=CC(=C3C(=C2C(=O)C1)C(=O)C4=C(C3=O)C(=CC=C4)O)O)O
Description
The exact mass of the compound 3,6,8-Trihydroxy-3-methyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione is 338.079 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Quinones - Anthraquinones - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Polyketides [PK] -> Angucyclines [PK08]. However, this does not mean our product can be used or applied in the same or a similar way.
Purity
>98% (or refer to the Certificate of Analysis)
XLogP3
2
Exact Mass
338.079
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Use Classification
Polyketides [PK] -> Angucyclines [PK08]
Dates
Modify: 2023-07-15
1: Kharel MK, Pahari P, Lian H, Rohr J. Enzymatic total synthesis of rabelomycin, an angucycline group antibiotic. Org Lett. 2010 Jun 18;12(12):2814-7. doi: 10.1021/ol1009009. PubMed PMID: 20486694; PubMed Central PMCID: PMC2895501.
2: Liu WC, Parker L, Slusarchyk S, Greenwood GL, Grahm SF, Meyers E. Isolation, characterization, and structure of rabelomycin, a new antibiotic. J Antibiot (Tokyo). 1970 Sep;23(9):437-41. PubMed PMID: 5459625.
3: Yang K, Han L, Ayer SW, Vining LC. Accumulation of the angucycline antibiotic rabelomycin after disruption of an oxygenase gene in the jadomycin B biosynthetic gene cluster of Streptomyces venezuelae. Microbiology. 1996 Jan;142 ( Pt 1):123-32. PubMed PMID: 8581159.
4: Krohn K, Böker N, Flörke U, Freund C. Synthesis of Angucyclines. 8. Biomimetic-Type Synthesis of Rabelomycin, Tetrangomycin, and Related Ring B Aromatic Angucyclinones. J Org Chem. 1997 Apr 18;62(8):2350-2356. PubMed PMID: 11671566.
5: Imamura N, Kakinuma K, Ikekawa N, Tanaka H, Omura S. Biosynthesis of vineomycins A1 and B2. J Antibiot (Tokyo). 1982 May;35(5):602-8. PubMed PMID: 7107524.
6: Palmu K, Ishida K, Mäntsälä P, Hertweck C, Metsä-Ketelä M. Artificial reconstruction of two cryptic angucycline antibiotic biosynthetic pathways. Chembiochem. 2007 Sep 3;8(13):1577-84. PubMed PMID: 17654627.
7: Patrikainen P, Niiranen L, Thapa K, Paananen P, Tähtinen P, Mäntsälä P, Niemi J, Metsä-Ketelä M. Structure-based engineering of angucyclinone 6-ketoreductases. Chem Biol. 2014 Oct 23;21(10):1381-1391. doi: 10.1016/j.chembiol.2014.07.017. Epub 2014 Sep 4. PubMed PMID: 25200607.
8: Zhang Y, Pan G, Zou Z, Fan K, Yang K, Tan H. JadR*-mediated feed-forward regulation of cofactor supply in jadomycin biosynthesis. Mol Microbiol. 2013 Nov;90(4):884-97. doi: 10.1111/mmi.12406. Epub 2013 Oct 17. PubMed PMID: 24112541.
9: Mayer A, Taguchi T, Linnenbrink A, Hofmann C, Luzhetskyy A, Bechthold A. LanV, a bifunctional enzyme: aromatase and ketoreductase during landomycin A biosynthesis. Chembiochem. 2005 Dec;6(12):2312-5. PubMed PMID: 16283688.
10: Alvi KA, Baker DD, Stienecker V, Hosken M, Nair BG. Identification of inhibitors of inducible nitric oxide synthase from microbial extracts. J Antibiot (Tokyo). 2000 May;53(5):496-501. PubMed PMID: 10908113.
11: Metsä-Ketelä M, Palmu K, Kunnari T, Ylihonko K, Mäntsälä P. Engineering anthracycline biosynthesis toward angucyclines. Antimicrob Agents Chemother. 2003 Apr;47(4):1291-6. Erratum in: Antimicrob Agents Chemother. 2003 Jun;47(6):2063. PubMed PMID: 12654660; PubMed Central PMCID: PMC152523.
12: Zhang W, Liu Z, Li S, Lu Y, Chen Y, Zhang H, Zhang G, Zhu Y, Zhang G, Zhang W, Liu J, Zhang C. Fluostatins I-K from the South China Sea-derived micromonospora rosaria SCSIO N160. J Nat Prod. 2012 Nov 26;75(11):1937-43. doi: 10.1021/np300505y. Epub 2012 Nov 8. PubMed PMID: 23136829.
13: Maskey RP, Helmke E, Laatsch H. Himalomycin A and B: isolation and structure elucidation of new fridamycin type antibiotics from a marine Streptomyces isolate. J Antibiot (Tokyo). 2003 Nov;56(11):942-9. PubMed PMID: 14763560.
14: Wohlert SE, Wendt-Pienkowski E, Bao W, Hutchinson CR. Production of aromatic minimal polyketides by the daunorubicin polyketide synthase genes reveals the incompatibility of the heterologous DpsY and JadI cyclases. J Nat Prod. 2001 Aug;64(8):1077-80. PubMed PMID: 11520231.
15: Metsä-Ketelä M, Ylihonko K, Mäntsälä P. Partial activation of a silent angucycline-type gene cluster from a rubromycin beta producing Streptomyces sp. PGA64. J Antibiot (Tokyo). 2004 Aug;57(8):502-10. PubMed PMID: 15515887.
16: Faust B, Hoffmeister D, Weitnauer G, Westrich L, Haag S, Schneider P, Decker H, Künzel E, Rohr J, Bechthold A. Two new tailoring enzymes, a glycosyltransferase and an oxygenase, involved in biosynthesis of the angucycline antibiotic urdamycin A in Streptomyces fradiae Tü2717. Microbiology. 2000 Jan;146 ( Pt 1):147-54. PubMed PMID: 10658661.
17: Gullón S, Olano C, Abdelfattah MS, Braña AF, Rohr J, Méndez C, Salas JA. Isolation, characterization, and heterologous expression of the biosynthesis gene cluster for the antitumor anthracycline steffimycin. Appl Environ Microbiol. 2006 Jun;72(6):4172-83. PubMed PMID: 16751529; PubMed Central PMCID: PMC1489666.
18: Fidan O, Yan R, Gladstone G, Zhou T, Zhu D, Zhan J. New Insights into the Glycosylation Steps in the Biosynthesis of Sch47554 and Sch47555. Chembiochem. 2018 Jul 4;19(13):1424-1432. doi: 10.1002/cbic.201800105. Epub 2018 May 25. PubMed PMID: 29799664.
2: Liu WC, Parker L, Slusarchyk S, Greenwood GL, Grahm SF, Meyers E. Isolation, characterization, and structure of rabelomycin, a new antibiotic. J Antibiot (Tokyo). 1970 Sep;23(9):437-41. PubMed PMID: 5459625.
3: Yang K, Han L, Ayer SW, Vining LC. Accumulation of the angucycline antibiotic rabelomycin after disruption of an oxygenase gene in the jadomycin B biosynthetic gene cluster of Streptomyces venezuelae. Microbiology. 1996 Jan;142 ( Pt 1):123-32. PubMed PMID: 8581159.
4: Krohn K, Böker N, Flörke U, Freund C. Synthesis of Angucyclines. 8. Biomimetic-Type Synthesis of Rabelomycin, Tetrangomycin, and Related Ring B Aromatic Angucyclinones. J Org Chem. 1997 Apr 18;62(8):2350-2356. PubMed PMID: 11671566.
5: Imamura N, Kakinuma K, Ikekawa N, Tanaka H, Omura S. Biosynthesis of vineomycins A1 and B2. J Antibiot (Tokyo). 1982 May;35(5):602-8. PubMed PMID: 7107524.
6: Palmu K, Ishida K, Mäntsälä P, Hertweck C, Metsä-Ketelä M. Artificial reconstruction of two cryptic angucycline antibiotic biosynthetic pathways. Chembiochem. 2007 Sep 3;8(13):1577-84. PubMed PMID: 17654627.
7: Patrikainen P, Niiranen L, Thapa K, Paananen P, Tähtinen P, Mäntsälä P, Niemi J, Metsä-Ketelä M. Structure-based engineering of angucyclinone 6-ketoreductases. Chem Biol. 2014 Oct 23;21(10):1381-1391. doi: 10.1016/j.chembiol.2014.07.017. Epub 2014 Sep 4. PubMed PMID: 25200607.
8: Zhang Y, Pan G, Zou Z, Fan K, Yang K, Tan H. JadR*-mediated feed-forward regulation of cofactor supply in jadomycin biosynthesis. Mol Microbiol. 2013 Nov;90(4):884-97. doi: 10.1111/mmi.12406. Epub 2013 Oct 17. PubMed PMID: 24112541.
9: Mayer A, Taguchi T, Linnenbrink A, Hofmann C, Luzhetskyy A, Bechthold A. LanV, a bifunctional enzyme: aromatase and ketoreductase during landomycin A biosynthesis. Chembiochem. 2005 Dec;6(12):2312-5. PubMed PMID: 16283688.
10: Alvi KA, Baker DD, Stienecker V, Hosken M, Nair BG. Identification of inhibitors of inducible nitric oxide synthase from microbial extracts. J Antibiot (Tokyo). 2000 May;53(5):496-501. PubMed PMID: 10908113.
11: Metsä-Ketelä M, Palmu K, Kunnari T, Ylihonko K, Mäntsälä P. Engineering anthracycline biosynthesis toward angucyclines. Antimicrob Agents Chemother. 2003 Apr;47(4):1291-6. Erratum in: Antimicrob Agents Chemother. 2003 Jun;47(6):2063. PubMed PMID: 12654660; PubMed Central PMCID: PMC152523.
12: Zhang W, Liu Z, Li S, Lu Y, Chen Y, Zhang H, Zhang G, Zhu Y, Zhang G, Zhang W, Liu J, Zhang C. Fluostatins I-K from the South China Sea-derived micromonospora rosaria SCSIO N160. J Nat Prod. 2012 Nov 26;75(11):1937-43. doi: 10.1021/np300505y. Epub 2012 Nov 8. PubMed PMID: 23136829.
13: Maskey RP, Helmke E, Laatsch H. Himalomycin A and B: isolation and structure elucidation of new fridamycin type antibiotics from a marine Streptomyces isolate. J Antibiot (Tokyo). 2003 Nov;56(11):942-9. PubMed PMID: 14763560.
14: Wohlert SE, Wendt-Pienkowski E, Bao W, Hutchinson CR. Production of aromatic minimal polyketides by the daunorubicin polyketide synthase genes reveals the incompatibility of the heterologous DpsY and JadI cyclases. J Nat Prod. 2001 Aug;64(8):1077-80. PubMed PMID: 11520231.
15: Metsä-Ketelä M, Ylihonko K, Mäntsälä P. Partial activation of a silent angucycline-type gene cluster from a rubromycin beta producing Streptomyces sp. PGA64. J Antibiot (Tokyo). 2004 Aug;57(8):502-10. PubMed PMID: 15515887.
16: Faust B, Hoffmeister D, Weitnauer G, Westrich L, Haag S, Schneider P, Decker H, Künzel E, Rohr J, Bechthold A. Two new tailoring enzymes, a glycosyltransferase and an oxygenase, involved in biosynthesis of the angucycline antibiotic urdamycin A in Streptomyces fradiae Tü2717. Microbiology. 2000 Jan;146 ( Pt 1):147-54. PubMed PMID: 10658661.
17: Gullón S, Olano C, Abdelfattah MS, Braña AF, Rohr J, Méndez C, Salas JA. Isolation, characterization, and heterologous expression of the biosynthesis gene cluster for the antitumor anthracycline steffimycin. Appl Environ Microbiol. 2006 Jun;72(6):4172-83. PubMed PMID: 16751529; PubMed Central PMCID: PMC1489666.
18: Fidan O, Yan R, Gladstone G, Zhou T, Zhu D, Zhan J. New Insights into the Glycosylation Steps in the Biosynthesis of Sch47554 and Sch47555. Chembiochem. 2018 Jul 4;19(13):1424-1432. doi: 10.1002/cbic.201800105. Epub 2018 May 25. PubMed PMID: 29799664.
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